Methyl 4,8,12-trimethyltridecanoate

• CAS RN: 10339-74-9
• Molecular Formula: C17H34O2
• Molecular Weight: 270.5 g/mol
• IUPAC Name: methyl 4,8,12-trimethyltridecanoate
• InChI: InChI=1S/C17H34O2/c1-14(2)8-6-9-15(3)10-7-11-16(4)12-13-17(18)19-5/h14-16H,6-13H2,1-5H3
• InChI Key: UQMZQVKOCCCWIL-UHFFFAOYSA-N
• SMILES: CC(C)CCCC(C)CCCC(C)CCC(=O)OC
• synonyms: 4,8,12-Trimethyltridecanoic acid methyl ester

Description

Methyl 4,8,12-trimethyltridecanoate is a chemical compound that belongs to the class of esters. It is commonly used in the field of scientific research due to its unique properties and potential applications.

Mechanism Of Action

The mechanism of action of Methyl 4,8,12-trimethyltridecanoate is not fully understood. However, it is believed to interact with cell membranes and alter their fluidity and permeability. This can lead to changes in cell signaling and gene expression, which can have various physiological effects.

Biochemical And Physiological Effects

Methyl 4,8,12-trimethyltridecanoate has been shown to have various biochemical and physiological effects. It has been reported to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various diseases. It has also been shown to have antimicrobial and antifungal properties, which may be useful in the development of new antibiotics.

Advantages And Limitations For Lab Experiments

Methyl 4,8,12-trimethyltridecanoate has several advantages for use in lab experiments. It is a stable and non-toxic compound that is easy to handle and store. It is also readily available and relatively inexpensive. However, it has some limitations, such as its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the use of Methyl 4,8,12-trimethyltridecanoate in scientific research. One potential application is in the development of new drugs for the treatment of various diseases. It may also be useful in the development of new antimicrobial agents and in the study of cell membrane dynamics. Further research is needed to fully understand the potential applications of this compound.
Conclusion:
Methyl 4,8,12-trimethyltridecanoate is a valuable compound for use in scientific research. It has a wide range of potential applications and has been shown to have various biochemical and physiological effects. While there are some limitations to its use, it remains a useful tool for researchers in various fields. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

Methyl 4,8,12-trimethyltridecanoate can be synthesized using a simple and efficient method. The synthesis involves the reaction of 4,8,12-trimethyltridecanoic acid with methanol in the presence of a catalyst. The reaction is carried out under reflux conditions, and the product is obtained by distillation.

Scientific Research Applications

Methyl 4,8,12-trimethyltridecanoate has a wide range of potential applications in scientific research. It is commonly used as a standard compound for the analysis of fatty acid methyl esters in biological samples. It is also used as a reference material for the identification of unknown fatty acid methyl esters in environmental samples.